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Compound of Interest

Compound Name: 2-Nitrofluorene

Cat. No.: B1194847 Get Quote

Application Notes and Protocols for 2-
Nitrofluorene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 2-
Nitrofluorene in a laboratory setting. 2-Nitrofluorene is a suspected carcinogen and mutagen,

and it is toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, strict adherence to

these protocols is essential to ensure personnel safety and environmental protection.

Properties of 2-Nitrofluorene
A summary of the key physical and chemical properties of 2-Nitrofluorene is presented in

Table 1. This information is critical for understanding its behavior and potential hazards in the

laboratory.

Table 1: Physical and Chemical Properties of 2-Nitrofluorene
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Property Value Reference

Appearance
Cream-colored or light-yellow

solid/powder.[1][4][5]
[1][4][5]

Molecular Formula C₁₃H₉NO₂ [1][4][5]

Molecular Weight 211.22 g/mol [1][4][6]

Melting Point 154 - 158 °C [4][5][6][7]

Boiling Point ~350.9 °C (estimate) [5][7]

Solubility in Water Insoluble [4][5]

Partition Coefficient (log Pow) 3.28 - 3.83 [3][4][7]

Stability
Stable under recommended

storage conditions.[5]
[5]

Incompatibilities

Strong oxidizing agents, strong

bases, reducing agents.[4][5]

[8]

[4][5][8]

Hazard Identification and Safety Precautions
2-Nitrofluorene is classified with the following hazards:

Carcinogenicity: Suspected of causing cancer (H351).[1][6][8]

Germ Cell Mutagenicity: Suspected of causing genetic defects (H341).[3]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects (H411).[1][3][6]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement

H351 Suspected of causing cancer.[1][6][8]

H341 Suspected of causing genetic defects.[3]

H411
Toxic to aquatic life with long lasting effects.[1]

[3][6]

P201 Obtain special instructions before use.[7][8]

P202
Do not handle until all safety precautions have

been read and understood.[3][7][8]

P273 Avoid release to the environment.[1][6][7]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[1][7]

P308 + P313
IF exposed or concerned: Get medical advice/

attention.[6][7]

P405 Store locked up.[1][7][8]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][8]

Experimental Protocols
All work with 2-Nitrofluorene must be conducted in a designated area, within a properly

functioning chemical fume hood to minimize inhalation exposure.[3][4]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Chemical safety goggles or a face shield are mandatory.[3]

Lab Coat: A lab coat must be worn.

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved

respirator (e.g., N95 dust mask) should be used.[6][8]
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Start: Prepare for Handling

Don appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat
- Respirator (if needed)

Work within a certified
chemical fume hood.

Weigh the required amount
of 2-Nitrofluorene carefully

to avoid dust generation.

Dissolve or use the compound
in the experimental procedure.

Decontaminate all surfaces
and equipment after use.

End: Secure Area

Click to download full resolution via product page

Caption: Procedure for cleaning up a small spill of 2-Nitrofluorene.
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For large spills, evacuate the area and contact the institution's environmental health and safety

department immediately.

Emergency Procedures
In case of exposure to 2-Nitrofluorene, immediate action is crucial.

Table 3: First Aid Measures for 2-Nitrofluorene Exposure

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention. [7][9][10]

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes while removing

contaminated clothing. Wash the area

thoroughly with soap and water. Seek

immediate medical attention, even if no

symptoms are present. [3][4][9]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention. [4][7][11]

Ingestion

DO NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

1-2 glasses of water to dilute the chemical.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention. [4][7][9]

Disposal Procedures

Methodological & Application
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2-Nitrofluorene and any materials contaminated with it are considered hazardous waste and

must be disposed of accordingly.

General Disposal Guidelines:

All waste containing 2-Nitrofluorene must be collected in clearly labeled, sealed, and

appropriate hazardous waste containers.

Do not mix 2-Nitrofluorene waste with other waste streams unless specifically instructed to

do so by a qualified professional.

Contact your institution's environmental health and safety department or a licensed

professional waste disposal service for specific disposal instructions. [3]Disposal practices

are subject to local, state, and federal regulations. [1][8] Disposal Workflow:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1194847?utm_src=pdf-body
https://www.benchchem.com/product/b1194847?utm_src=pdf-body
https://www.benchchem.com/product/b1194847?utm_src=pdf-body
https://www.aniara.com/mm5/PDFs/MSDS/MSDS_2-Nitrofluorene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrofluorene
https://www.fishersci.com/store/msds?partNumber=AAH55744&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of
2-Nitrofluorene Waste

Collect all waste (solid and liquid)
in a designated, labeled, and sealed

hazardous waste container.

Store the waste container
in a secure, designated area

away from incompatible materials.

Contact the institutional
Environmental Health & Safety (EHS)

office for waste pickup.

Complete all required
waste disposal documentation.

EHS or a licensed contractor
collects the waste for

proper disposal.

Waste Disposed

Click to download full resolution via product page

Caption: General workflow for the disposal of 2-Nitrofluorene waste.

One suggested method for disposal involves dissolving the material in a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber. [3]However,

this should only be performed by licensed professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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